2-Iodosophenylphosphoric acid

• CAS No.: 40329-00-8
• Molecular Formula: C6H6IO5P
• Molecular Weight: 315.99 g/mol
• IUPAC Name: 1,3-dihydroxy-1λ3,2,4,3λ5-benziodadioxaphosphinine 3-oxide
• InChI: InChI=1S/C6H6IO5P/c8-7-5-3-1-2-4-6(5)11-13(9,10)12-7/h1-4,8H,(H,9,10)
• InChI Key: WEUQGMVKAOGLSQ-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)OP(=O)(OI2O)O
• Synonyms: 2-iodosophenylphosphoric acid; o-iodosophenylphosphoric acid; ortho-isodosophenylphosphoric acid

Description

2-Iodosophenylphosphoric acid is a hypothetical organophosphorus compound featuring a phenyl ring substituted with an iodine atom at the ortho position and a phosphoric acid group (-PO(OH)₂). Key structural elements include:

• Ortho-substituted iodine: Influences steric and electronic properties.
• Phosphoric acid moiety: Imparts acidity and reactivity in esterification or coordination chemistry.

Comparisons are drawn from analogous compounds in the evidence, focusing on iodine-containing phosphonates, phosphate esters, and phenyl-substituted phosphorus derivatives.

Chemical Reactions Analysis

Phosphoric Acid Derivatives

Phosphoric acid (H3PO4) is typically synthesized via the wet process , involving sulfuric acid and phosphate rock:

$$\text{Ca}_5(\text{PO}_4)_3\text{F}+5\text{H}_2\text{SO}_4\rightarrow 3\text{H}_3\text{PO}_4+5\text{CaSO}_4+\text{HF}\quad[1][7]$$

For 2-Iodosophenylphosphoric acid, similar acid-base reactions with sodium hydroxide could form sodium salts:

$$\text{C}_6\text{H}_4\text{I}(\text{O})\text{PO}(\text{OH})_2+\text{NaOH}\rightarrow \text{Na}_2\text{C}_6\text{H}_4\text{I}(\text{O})\text{PO}_4+\text{H}_2\text{O}\quad[1][4]$$

Oxidative Degradation

2-Iodosophenylphosphoric acid may undergo oxidative cleavage under strong oxidizing conditions (e.g., excess Oxone®), leading to ring-opening products. For example:

• Reaction with Oxone® :

  $$\text{C}_6\text{H}_4\text{I}(\text{O})\text{PO}(\text{OH})_2\xrightarrow{\text{Oxone }}\text{Decomposition Products}\quad[3]$$

  • Byproducts : Small aromatic fragments (e.g., benzene derivatives).

  • Key Factor : Reaction time and temperature critically influence stability (e.g., 70% yield at 1 h vs. 83% at 10 min) .

Metal Reactivity

Phosphoric acid derivatives react with metals to release hydrogen gas:

$$\text{C}_6\text{H}_4\text{I}(\text{O})\text{PO}(\text{OH})_2+\text{Al}\rightarrow \text{AlPO}_4+\text{H}_2\quad[4]$$

• Reactivity : Aluminum and iron initiate exothermic reactions, posing fire hazards .

Oxidative Coupling

The iodine substituent in 2-Iodosophenylphosphoric acid may enable oxidative coupling reactions. For example:

• Electrophilic Aromatic Substitution :

  $$\text{C}_6\text{H}_4\text{I}(\text{O})\text{PO}(\text{OH})_2+\text{ArH}\rightarrow \text{Coupled Products}\quad[2]$$

  • Catalysts : Quinone-based catalysts (e.g., DDQ) or manganese complexes.

Ligand Exchange

Phosphoric acid groups can participate in ligand exchange reactions:

$$\text{C}_6\text{H}_4\text{I}(\text{O})\text{PO}(\text{OH})_2+\text{ROH}\rightarrow \text{C}_6\text{H}_4\text{I}(\text{O})\text{PO}(\text{OR})(\text{OH})\quad[3]$$

• Examples : Alcohols (e.g., ethanol, trifluoroethanol) form ester derivatives.

Comparison with Similar Compounds

Data Table: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Substituents	Notable Properties/Applications	Reference
Ethyl 2-(Diethoxyphosphoryl)-2-(4-iodophenyl)acetate	C₁₄H₂₀IO₅P	4-iodophenyl, phosphonate	Radiolabeling potential, synthetic intermediate
2-Isopropylphenyl Diphenyl Phosphate	C₂₁H₂₁O₄P	ortho-isopropyl, phosphate	Flame retardant, plasticizer
o-(Phosphonooxy)benzoic Acid (Fosfosal)	C₇H₇O₆P	ortho-carboxy, phosphate	Anti-inflammatory prodrug
2-Iodosophenylphosphoric Acid (Hypothetical)	C₆H₅IO₄P	ortho-iodo, phosphoric acid	High acidity, potential catalysis or medicinal use	—

Research Findings and Trends

• Steric Effects : Ortho-substituents (e.g., iodine, isopropyl) reduce conformational flexibility and may hinder enzyme binding in bioactive analogs .
• Electronic Effects : Iodine’s electron-withdrawing nature could stabilize negative charges on the phosphate group, enhancing acidity .
• Synthetic Challenges : Ortho-iodo substitution may complicate phosphorylation reactions due to steric hindrance, necessitating optimized catalysts .

Q & A

Q. What experimental designs are optimal for studying catalytic activity in phosphorylation reactions involving 2-Iodosophenylphosphoric acid?

• Methodological Answer : Use kinetic assays (e.g., stopped-flow spectrophotometry) to monitor reaction rates. Employ a factorial design to test variables like catalyst loading (0.1–5 mol%), solvent polarity (DMF vs. THF), and substrate scope. Include negative controls (e.g., reactions without catalyst) and triplicate runs to ensure reproducibility . Data analysis should use ANOVA to identify significant effects (p < 0.05) .

Q. How can computational methods complement experimental studies on 2-Iodosophenylphosphoric acid’s reactivity?

• Methodological Answer : Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) predict electronic properties and transition states. Molecular docking simulations (AutoDock Vina) model interactions with enzymatic targets, such as phosphatases. Validate computational results with experimental kinetics (e.g., Michaelis-Menten parameters) .

Q. What strategies mitigate synthetic byproduct formation in 2-Iodosophenylphosphoric acid production?

• Methodological Answer : Byproducts often arise from incomplete iodination or phosphorylation. Optimize reaction time (monitor via TLC) and employ scavengers (e.g., molecular sieves for moisture). For phosphoric acid derivatives, AI-driven synthesis planning tools (e.g., retrosynthetic analysis) identify alternative pathways with fewer side reactions .

Data Analysis and Reporting

Q. How should researchers address variability in catalytic efficiency data across studies?

• Methodological Answer : Apply meta-analysis (Cochrane guidelines ) to pool data, adjusting for heterogeneity via random-effects models. Sensitivity analyses exclude outliers, while funnel plots assess publication bias . Report confidence intervals (95% CI) and effect sizes (Cohen’s d) for transparency .

Q. What statistical approaches validate structure-activity relationships (SAR) for 2-Iodosophenylphosphoric acid derivatives?

• Methodological Answer : Multivariate regression (e.g., Partial Least Squares Regression) correlates structural descriptors (e.g., Hammett σ values, steric bulk) with activity. Cross-validation (k-fold) ensures model robustness. Cluster analysis groups compounds with similar SAR profiles .

Q. Tables for Key Methodological Comparisons

Parameter	Recommended Protocol	Evidence Source
Synthesis Optimization	POCl₃ at 0–5°C, anhydrous conditions
NMR Analysis	$^{31}$P NMR (121 MHz, CDCl₃, δ 0–5 ppm)
Stability Testing	Accelerated aging (40°C/75% RH, 30 days)
Computational Modeling	DFT (B3LYP/6-31G*) for transition states